Cas no 2169410-99-3 (ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate
• CAS No: 2169410-99-3
• MF: C₉H₁₂F₂N₂O₂S
• MW: 250.265587806702
• CID: 5154659
• PubChem ID: 132398499
• Update Time: 2025-09-27

ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C9H12F2N2O2S/c1-3-15-8(14)6-7(12)16-5(13-6)4-9(2,10)11/h3-4,12H2,1-2H3
• InChI Key： KVYRSLVXAVXPHZ-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C(OCC)=O)N=C1CC(F)(F)C

Additional information on ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate

Exploring the Properties and Applications of Ethyl 5-Amino-2-(2,2-Difluoropropyl)-1,3-Thiazole-4-Carboxylate (CAS No. 2169410-99-3)

The compound ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate (CAS No. 2169410-99-3) is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoropropyl group and an ester-functionalized thiazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate aligns with this trend, as fluorination often improves the pharmacokinetic properties of drug candidates. This compound is particularly relevant in the context of targeted therapies and precision medicine, where researchers seek to optimize molecular interactions with biological targets.

From a synthetic chemistry perspective, CAS No. 2169410-99-3 serves as a versatile building block. Its thiazole core is a common motif in antimicrobial and anti-inflammatory agents, while the ethyl carboxylate group offers flexibility for further derivatization. Laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry may find this compound especially useful for generating diverse libraries of bioactive molecules.

Environmental and sustainability considerations are also shaping the discourse around such compounds. The pharmaceutical industry is under pressure to adopt green chemistry principles, and ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate could play a role in developing more efficient synthetic routes with reduced waste. Its potential applications in biodegradable materials and eco-friendly agrochemicals are areas worth exploring, aligning with global efforts to minimize environmental impact.

For researchers and manufacturers, understanding the spectroscopic properties and stability profile of this compound is critical. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize CAS No. 2169410-99-3. Additionally, computational modeling and QSAR studies can provide insights into its reactivity and potential interactions, facilitating its integration into drug development pipelines.

In summary, ethyl 5-amino-2-(2,2-difluoropropyl)-1,3-thiazole-4-carboxylate represents a promising candidate for advancing medicinal chemistry and material science. Its structural features and functional groups make it a valuable tool for addressing contemporary challenges in drug design, agrochemical innovation, and sustainable chemistry. As research progresses, this compound may unlock new opportunities for scientific and industrial applications.